Sparfosic acid (trisodium)

• IUPAC Name: trisodium;(2S)-2-[[2-[hydroxy(oxido)phosphoryl]acetyl]amino]butanedioate
• InChI: InChI=1S/C6H10NO8P.3Na/c8-4(2-16(13,14)15)7-3(6(11)12)1-5(9)10;;;/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)(H2,13,14,15);;;/q;3*+1/p-3/t3-;;;/m0.../s1
• InChI Key: LKLUEGVLTGGBIX-LHWPGRLPSA-K
• Canonical SMILES: C(C(C(=O)[O-])NC(=O)CP(=O)(O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
• Isomeric SMILES: C([C@@H](C(=O)[O-])NC(=O)CP(=O)(O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
• Molecular Formula: C6H7NNa3O8P
• Molecular Weight: 321.06 g/mol

Description

Sparfosic acid (trisodium) is a useful research compound. Its molecular formula is C6H7NNa3O8P and its molecular weight is 321.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sparfosic acid (trisodium) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sparfosic acid (trisodium) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Preparation

• Sparfosic acid can be efficiently prepared from L-aspartic acid di-tert-butyl ester hydrochloride and diethylphosphonoacetic acid through a two-step process, involving condensation and a quadruple deprotection of acidic functions. This method provides excellent yield and is derived from commercially available materials (Morris & Cordi, 1997).

Analytical Techniques and Spectroscopy

• The trisodium salt of SPADNS (related to Sparfosic acid) was studied using Raman and surface-enhanced Raman spectroscopy (SERS) techniques. This research provided insights into the structural analysis and potential applications of SPADNS in spectroscopic studies (Siu & Chen, 1993).

Interaction with Surfactants and Ion Pair Adsorption

• The adsorption behavior of SPADNS on various resins was examined, particularly in the presence of cationic surfactants like CTAB. This study revealed significant influences on the adsorption process, contributing to a better understanding of ion pair interactions and adsorption kinetics in mixed systems (Gomes et al., 2012).

Complex Formation with Metal Ions

• A detailed study on the complex formation of SPADNS with various metal ions like U(VI), Cu(II), Pb(II), and others was conducted. This research involved spectrophotometric and potentiometric methods, contributing to the understanding of metal-ligand interactions and complex stability (Calvo et al., 1986).

Synthesis in Different Conditions

• Trisodium citrate, closely related to Sparfosic acid, was synthesized at ambient temperature using sodium hydroxide and citric acid with ethanol as the solvent. This research offers insights into the synthesis methods and conditions for trisodium salts, potentially applicable to Sparfosic acid synthesis (Randriana et al., 2021).

Electrospray Mass Spectrometry Enhancement

• Studies on polyphosphonate salts, including guanosine 5-triphosphate trisodium salt (related to Sparfosic acid), demonstrated the use of diethylamine treatment to enhance electrospray mass spectrometry signals. This research is significant in the field of analytical chemistry for improving the detection and analysis of similar compounds (Ballantine et al., 1997).